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Compound of Interest

Compound Name: BMS-199264

Cat. No.: B12859335

Disclaimer: A specific Safety Data Sheet (SDS) for BMS-199264 is not publicly available. The
following guidance is based on the known structural components of the molecule—a
substituted benzopyran and an imidazole moiety—and general laboratory safety principles.
One supplier indicates that BMS-199264 is shipped as a non-hazardous chemical, suggesting
low acute toxicity.[1] However, for all research compounds with incomplete hazard data, a
precautionary approach is essential. Researchers must conduct a risk assessment before
handling this compound.

Personal Protective Equipment (PPE)

Given the potential for skin and eye irritation, as well as unknown long-term effects, a
comprehensive PPE strategy is crucial. The following table summarizes the recommended
PPE for handling BMS-199264.
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PPE Category Item Specifications

Nitrile or neoprene gloves are
) ) ) recommended. Always inspect
Hand Protection Chemical-resistant gloves ]
gloves for tears or pinholes

before use.

Chemical splash goggles

should be worn at all times. A
Eye Protection Safety goggles face shield is recommended

when there is a significant risk

of splashing.

A standard laboratory coat

should be worn. For handling
Body Protection Laboratory coat larger quantities, a chemically

resistant apron may be

advisable.

Not generally required if
handled in a fume hood. If
) ) ) weighing or handling the
Respiratory Protection Respirator i
powder outside of a fume
hood, an N95 respirator is

recommended.

Operational and Disposal Plans
Handling Procedures

Engineering Controls:

 All work involving solid BMS-199264 or concentrated solutions should be conducted in a
certified chemical fume hood to minimize inhalation exposure.

Step-by-Step Handling:

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work
area in the fume hood by covering the surface with absorbent, disposable bench paper.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b12859335?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12859335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Weighing: If handling the solid, carefully weigh the required amount in the fume hood. Use a
spatula to transfer the solid and avoid generating dust.

 Dissolution: To prepare a solution, add the solvent to the weighed solid slowly. If sonication is
required for dissolution, ensure the container is capped.[2]

o Transfer: When transferring solutions, use appropriate volumetric glassware and keep
containers capped when not in use.

o Post-Handling: After handling, decontaminate the work area. Dispose of all contaminated
disposable materials as hazardous waste. Wash hands thoroughly with soap and water.

Storage Plan

o Short-term (days to weeks): Store at 0-4°C in a tightly sealed container, protected from light.

[1]

e Long-term (months to years): Store at -20°C in a tightly sealed container, protected from
light.[1]

o Store away from strong oxidizing agents and acids.

Disposal Plan

» Waste BMS-199264: Unused solid compound and solutions should be disposed of as
hazardous chemical waste.

o Contaminated Materials: All disposable items that have come into contact with BMS-199264,
such as gloves, pipette tips, and bench paper, should be collected in a designated, sealed
waste container and disposed of as hazardous chemical waste.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Logical Workflow for Handling Research Chemicals
with Limited Safety Data

The following diagram outlines a logical approach to handling a research chemical like BMS-
199264, for which a specific Safety Data Sheet is unavailable. This workflow emphasizes a
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conservative, safety-first approach.

Start: New Research Chemical
(e.g., BMS-199264)

'

Search for Specific
Safety Data Sheet (SDS)

Found

v

Follow Specific PPE and
Handling Procedures in SDS

Not Found

SDS Not Found

Gather Analog Information:
- Structural Class (Benzopyran, Imidazole)
- Supplier Information

Assess Potential Hazards
(Assume Moderate Toxicity/Irritation)

Select Controls based on Assessment:
- Engineering: Fume Hood
- PPE: Gloves, Goggles, Lab Coat

Develop Standard Operating
Procedure (SOP)

Conduct Work Following SOP

with Precaution

Dispose of Waste as
Hazardous

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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